Cas no 2411254-47-0 (4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride)
4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride
-
- Inchi: 1S/C13H14F2N2O3S/c14-10-1-2-11-12(8-10)20-13(16-11)7-9-3-5-17(6-4-9)21(15,18)19/h1-2,8-9H,3-7H2
- InChI Key: RCFJZMROOHKWEL-UHFFFAOYSA-N
- SMILES: N1(S(F)(=O)=O)CCC(CC2=NC3=CC=C(F)C=C3O2)CC1
Experimental Properties
- Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 439.9±41.0 °C(Predicted)
- pka: 0.03±0.30(Predicted)
4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607490-0.05g |
4-[(6-fluoro-1,3-benzoxazol-2-yl)methyl]piperidine-1-sulfonyl fluoride |
2411254-47-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride
Professional Introduction to Compound with CAS No. 2411254-47-0 and Product Name: 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride
The compound with the CAS number 2411254-47-0 and the product name 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the design of novel bioactive agents. The structural features of this compound, including its fluoro-substituted benzoxazole moiety and piperidine sulfonyl fluoride group, contribute to its unique chemical properties and biological activities.
Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic heterocycles in enhancing the pharmacological properties of small molecule drugs. The fluoro-substituent at the 6-position of the benzoxazole ring in this compound is particularly noteworthy, as it can influence both metabolic stability and binding affinity to biological targets. Studies have demonstrated that fluorine atoms can improve lipophilicity, reduce metabolic clearance, and increase binding interactions, making them invaluable in drug design. The presence of this fluoro group in 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to non-fluorinated analogs.
The piperidine sulfonyl fluoride moiety is another critical component of this compound that contributes to its potential therapeutic applications. Piperidine scaffolds are widely recognized for their role in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. The sulfonyl fluoride group introduces a polar, electron-withdrawing nature to the molecule, which can further modulate its interactions with proteins and enzymes. This structural feature has been explored in various drug candidates, where it has been shown to enhance binding affinity and selectivity. The combination of these two functional groups in 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride makes it a promising candidate for further investigation.
In the context of contemporary pharmaceutical research, the development of novel scaffolds that combine known pharmacophores is a common strategy for discovering new therapeutic agents. The benzoxazole ring is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. Its ability to interact with various biological targets makes it a versatile building block for drug design. The modification of the benzoxazole ring with a methyl group at the C6 position enhances its solubility and bioavailability, further improving its potential as a drug candidate. This structural modification has been explored in recent studies, where it has been shown to enhance the activity of benzoxazole derivatives against specific diseases.
Moreover, the introduction of a sulfonyl fluoride group at the C1 position of the piperidine ring adds an additional layer of complexity to this compound's structure. Sulfonyl groups are known for their ability to increase molecular weight and improve metabolic stability, while sulfonyl fluorides are particularly interesting due to their reactivity and ability to form covalent bonds with biological targets. This reactivity has been exploited in various drug development approaches, where sulfonyl fluorides have been used as probes or intermediates in biochemical assays. The presence of this group in 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride suggests that it may be useful for studying enzyme mechanisms or developing novel inhibitors.
Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques have been used to predict how 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding mode and potential therapeutic applications. For instance, computational studies have shown that the fluoro-substituted benzoxazole moiety can bind tightly to specific pockets on target proteins, while the piperidine sulfonyl fluoride group can form hydrogen bonds or engage in other types of interactions depending on the target's structure.
The synthesis of this compound represents another area where modern chemical techniques have been applied. Advances in synthetic methodologies have enabled chemists to construct complex molecules with high precision and efficiency. The synthesis of 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride involves multiple steps, including functional group transformations and protective group strategies, which require careful planning and execution. Recent publications have described novel synthetic routes that improve yield and purity, making it more feasible to produce this compound on a larger scale for further research.
In conclusion, the compound with CAS number 2411254-47-0 and product name 4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride is a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of a fluoro-substituted benzoxazole moiety, a methyl group, and a piperidine sulfonyl fluoride group makes it an interesting molecule for further investigation. Recent research has highlighted its potential applications in drug development, particularly in designing novel bioactive agents with enhanced pharmacological properties. As computational chemistry and synthetic methodologies continue to advance, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.
2411254-47-0 (4-[(6-Fluoro-2-benzoxazolyl)methyl]-1-piperidinesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)